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Compound of Interest

Compound Name: Fladrafinil

Cat. No.: B104434

For researchers and scientists engaged in the dynamic field of drug development, the
responsible management of chemical compounds is paramount. This guide provides essential,
step-by-step procedures for the proper disposal of Fladrafinil (also known as CRL-40,941 or
Fluorafinil), ensuring the safety of laboratory personnel and compliance with regulatory
standards. Adherence to these protocols is critical for maintaining a safe research environment
and mitigating potential environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for Fladrafinil. Personal protective equipment (PPE), including safety glasses with side-
shields, gloves, and a lab coat, should be worn at all times when handling this compound.[1]
Work should be conducted in a well-ventilated area to avoid the inhalation of any dust or
fumes.[1] In the event of accidental contact, wash the affected skin with soap and plenty of
water, and flush eyes with water as a precaution.[1]

Step-by-Step Disposal Protocol for Fladrafinil

The recommended and most secure method for the disposal of Fladrafinil, particularly for
surplus and non-recyclable solutions, is to engage a licensed professional waste disposal
service.[1] This ensures that the compound is managed in accordance with all applicable
federal, state, and local environmental regulations.
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For small quantities of Fladrafinil waste generated during routine laboratory work, the following
steps, aligned with general hazardous waste disposal principles, should be followed:

e Segregation and Collection:

o Collect Fladrafinil waste in a designated, leak-proof, and clearly labeled container.[2] The
container should be compatible with the chemical properties of Fladrafinil.

o Never mix Fladrafinil waste with other chemical waste streams unless compatibility has
been verified.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Fladrafinil (CRL-40,941)".

o Include the date of accumulation and any known hazard characteristics.
e Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

o Keep the container closed except when adding waste.
e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o The EHS department will work with a licensed waste disposal vendor to ensure the
compliant and safe final disposal of the Fladrafinil waste.

Note: Under no circumstances should Fladrafinil be disposed of down the drain or in regular
trash. This practice is illegal and can have severe environmental repercussions.

Quantitative Data and Chemical Properties
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Understanding the chemical properties of Fladrafinil is essential for its safe handling and

disposal.
Property Value Source
Chemical Formula C15H13F2NO3S
Molar Mass 325.33 g/mol
Appearance White to off-white solid/powder
Solubility ?oluble in. DMSO, almost
insoluble in water
CAS Number 90212-80-9

Experimental Protocols Cited

The disposal procedures outlined in this guide are based on established safety protocols for
handling research chemicals and information derived from the Safety Data Sheet for
Fladrafinil. The primary "experiment" or procedure is the safe and compliant disposal of a
chemical agent, which involves a series of documented steps to mitigate risk. The methodology
is as follows:

¢ |dentification and Characterization of Waste: The waste is identified as Fladrafinil, and its
hazardous properties are understood through the SDS.

o Containment: The waste is placed in a suitable, sealed, and labeled container to prevent
release.

o Segregation: The waste is kept separate from other waste types to prevent unwanted
chemical reactions.

» Professional Management: A licensed and qualified third-party vendor is contracted for the
final disposal, which typically involves high-temperature incineration in a controlled
environment.

Disposal Decision Workflow
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The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of Fladrafinil.

Start: Fladrafinil Waste Generated

Is it surplus or a non-recyclable solution?

No

Is it a small, routine laboratory quantity? Yes

No / Unsure

Collect in a designated, Contact licensed professional
labeled, sealed container. waste disposal service.

Store safely in secondary containment.

Arrange for pickup via
Institutional EHS.

y

End: Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Fladrafinil.

By adhering to these procedures, research professionals can ensure the safe and responsible
management of Fladrafinil, fostering a culture of safety and environmental stewardship within
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the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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